Cas no 919759-99-2 (N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide
• CAS No: 919759-99-2
• MF: C₁₈H₁₃F₂NO₃
• MW: 329.297531843185
• CID: 5495436
• Update Time: 2025-06-08

N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(7-methyl-2-oxochromen-4-yl)acetamide
• N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide

• Inchi： 1S/C18H13F2NO3/c1-10-2-4-13-11(8-18(23)24-16(13)6-10)7-17(22)21-15-5-3-12(19)9-14(15)20/h2-6,8-9H,7H2,1H3,(H,21,22)
• InChI Key： WIOQTQZZUDCBGN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CC1C2=C(OC(=O)C=1)C=C(C)C=C2

Additional information on N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide

Introduction to N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide (CAS No. 919759-99-2)

N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide, identified by its CAS number 919759-99-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 2,4-difluorophenyl moiety suggests potential interactions with biological targets due to the electron-withdrawing nature of the fluorine atoms. Additionally, the chromenone ring system, specifically the 7-methyl-2-oxo-2H-chromen-4-yl part, is known for its ability to modulate various biological pathways, including those involved in inflammation and cell proliferation.

In recent years, there has been a growing interest in developing small molecules that can selectively target specific disease pathways. N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide has been investigated for its potential role in addressing various medical conditions. Studies have shown that this compound may exhibit inhibitory effects on enzymes and receptors involved in cancer progression, making it a candidate for further development as an anti-cancer agent.

The synthesis of N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production of this compound, facilitating its use in both preclinical and clinical studies. The efficiency of these synthetic routes is crucial for scaling up production and making the compound available for broader research applications.

Evaluation of the pharmacological properties of N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-yl)acetamide has revealed several promising characteristics. Preliminary studies indicate that this compound may possess anti-inflammatory and anti-proliferative effects, which are relevant for treating conditions such as arthritis and certain types of cancer. The ability of this molecule to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent.

The role of computational chemistry in understanding the behavior of N-(2,4-difluorophenyl)-2-(7-methyl-2-oxo-2H-chromen-4-y acetamide) has been increasingly recognized. Molecular modeling techniques have allowed researchers to predict how this compound might bind to its target proteins and enzymes, providing valuable insights into its mechanism of action. These computational studies complement experimental approaches by offering a rapid and cost-effective way to screen potential drug candidates.

In conclusion, N-(2,4-difluorophenyl strong >)-< strong > ound exhibits significant potential as a therapeutic agent due to its unique chemical structure and biological activities. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications. The continued investigation of this compound represents an important step forward in the development of new treatments for various medical conditions.